Cas no 123253-02-1 (2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,6-chloro-2-methyl-4-[(2-oxido-1,3,2-dioxaphosphorinan-2-yl)oxy]-N-2-pyridinyl-,1,1-dioxide)

• Product Name: 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,6-chloro-2-methyl-4-[(2-oxido-1,3,2-dioxaphosphorinan-2-yl)oxy]-N-2-pyridinyl-,1,1-dioxide
• CAS No: 123253-02-1
• MF: C₁₆H₁₅ClN₃O₇PS₂
• MW: 491.862961053848
• CID: 205344
• PubChem ID: 3078938
• Update Time: 2025-04-19

2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,6-chloro-2-methyl-4-[(2-oxido-1,3,2-dioxaphosphorinan-2-yl)oxy]-N-2-pyridinyl-,1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,6-chloro-2-methyl-4-[(2-oxido-1,3,2-dioxaphosphorinan-2-yl)oxy]-N-2-pyridinyl-,1,1-dioxide
• 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,6-chloro-2-methyl-4-[(2-oxido-1,3,2-dioxaphosphorinan-2-yl)oxy]-N-2-pyridinyl-,1,
• 6-chloro-2-methyl-1,1-dioxo-4-[(2-oxo-1,3,2λ⁵-dioxaphosphinan-2-yl)oxy]-N-pyridin-2-ylthieno[2,3-e]thiazine-3-carboxamide
• 2H-Thieno(2,3-e)-1,2-thiazine-3-carboxamide, 6-chloro-4-(1,3,2-dioxaphosphorinan-2-yloxy)-2-methyl-N-pyridinyl-, P,1,1-trioxide
• DTXSID30153917
• 123253-02-1

• Inchi： 1S/C16H15ClN3O7PS2/c1-20-13(16(21)19-12-5-2-3-6-18-12)14(27-28(22)25-7-4-8-26-28)15-10(30(20,23)24)9-11(17)29-15/h2-3,5-6,9H,4,7-8H2,1H3,(H,18,19,21)
• InChI Key： PYWHYRLCIYHAEJ-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(=C(C(NC3C=CC=CN=3)=O)N(C)S2(=O)=O)OP2(=O)OCCCO2)S1

Computed Properties

• Exact Mass: 490.97795
• Monoisotopic Mass: 490.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Density: 1.71
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.677
• PSA: 124.13
• LogP: 4.96770